2-(((2-(5-bromo-2-methoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-3-ethylquinazolin-4(3H)-one

• IUPAC Name: 2-[[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]-3-ethylquinazolin-4-one
• InChI: InChI=1S/C22H20BrN3O3S/c1-4-26-21(27)15-7-5-6-8-17(15)25-22(26)30-12-18-13(2)29-20(24-18)16-11-14(23)9-10-19(16)28-3/h5-11H,4,12H2,1-3H3
• InChI Key: WUKJMEFNOUCSMK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2N=C1SCC3=C(OC(=N3)C4=C(C=CC(=C4)Br)OC)C
• Molecular Formula: C22H20BrN3O3S
• Molecular Weight: 486.4 g/mol
• CAS No.: 1021264-45-8

Description

The compound 2-(((2-(5-bromo-2-methoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-3-ethylquinazolin-4(3H)-one (hereafter referred to as Compound A) is a heterocyclic molecule featuring:

• A quinazolin-4(3H)-one core substituted with a 3-ethyl group.
• A thioether linkage connecting the quinazolinone to a 5-methyloxazole moiety.
• The oxazole ring is further substituted with a 5-bromo-2-methoxyphenyl group, introducing steric bulk and electronic modulation.

Biological Activity

2-(((2-(5-bromo-2-methoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-3-ethylquinazolin-4(3H)-one is a synthetic compound that has garnered attention due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

The compound's chemical structure can be summarized as follows:

Property	Value
Molecular Formula	C21H17BrN4O3S
Molecular Weight	485.4 g/mol
CAS Number	1040636-73-4

Research indicates that the compound exhibits multiple mechanisms of action, contributing to its biological effects:

• Antitumor Activity : Studies have shown that this compound can inhibit the proliferation of various cancer cell lines. It appears to induce apoptosis through the activation of caspase pathways and modulation of Bcl-2 family proteins, leading to cell cycle arrest at the G1 phase .
• Antiviral Properties : Preliminary studies suggest that it possesses antiviral activity against specific viral strains. The compound may interfere with viral replication processes, although the exact mechanism remains to be elucidated.
• Anti-inflammatory Effects : The compound has demonstrated significant anti-inflammatory properties in vitro, potentially through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests its potential use in treating inflammatory diseases.

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of this compound:

• In Vitro Studies : In a study involving human cancer cell lines, 2-(((2-(5-bromo-2-methoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-3-ethylquinazolin-4(3H)-one showed IC50 values ranging from 10 to 30 µM, indicating potent cytotoxicity against breast and lung cancer cells.
• Animal Models : In vivo studies using murine models demonstrated that administration of the compound resulted in a significant reduction in tumor size compared to control groups. The mechanism involved modulation of angiogenesis and inhibition of tumor-associated macrophage activity .
• Pharmacokinetics : Research into the pharmacokinetics of this compound indicates good bioavailability and a favorable half-life, making it a candidate for further development into therapeutic agents .

Summary Table of Biological Activities

Activity Type	Observations	References
Antitumor	Induces apoptosis in cancer cell lines
Antiviral	Inhibits viral replication
Anti-inflammatory	Reduces levels of pro-inflammatory cytokines
Cytotoxicity	IC50 values between 10 - 30 µM

Comparison with Similar Compounds

Comparison with Structural Analogs

2.1. Quinazolinone Derivatives

Compound B : 2-(((2-(5-bromo-2-methoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-3-butylquinazolin-4(3H)-one

• Structural Difference : The 3-ethyl group in Compound A is replaced with a 3-butyl chain in Compound B.
• Implications :
  • Solubility : The longer alkyl chain in Compound B may reduce aqueous solubility compared to Compound A due to increased hydrophobicity.
  • Bioavailability : Shorter chains (e.g., ethyl) often enhance metabolic stability, suggesting Compound A may have superior pharmacokinetics .

Compound C : N-(3,5-dichlorophenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide

• Structural Difference : A dichlorophenyl-acetamide group replaces the oxazole-thioether moiety.

2.2. Oxazole/Thiazole-Based Compounds

Compound D: 4-Bromo-5-(1-(2-(3-fluorophenyl)hydrazono)ethyl)-2-(methylthio)thiazole

• Structural Features : A thiazole core with bromo, methylthio, and fluorophenyl-hydrazone substituents.
• Comparison :
  • Electronic Effects : The 5-bromo and 2-methylthio groups in Compound D parallel the bromo-methoxy substitution in Compound A, both contributing to electron-withdrawing effects.
  • Stability : The hydrazone group in Compound D may confer pH-sensitive degradation, whereas Compound A’s oxazole-thioether linkage is likely more stable under physiological conditions .

Compound E : (5E)-5-(3-bromobenzylidene)-2-(4-propoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Key Differences: A fused thiazolo-triazole system replaces the quinazolinone core.
• Activity : Such fused heterocycles often exhibit enhanced antimicrobial activity, but their synthetic complexity (e.g., requiring multi-step protocols) may limit scalability compared to Compound A’s modular design .

2.3. Triazole and Oxadiazole Derivatives

Compound F : 3-(4-bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole

• Structural Contrast : A 1,2,4-triazole core with bromobenzyl and thiophene substituents.
• Functional Comparison: Antimicrobial Activity: Compound F demonstrated MIC values of 8–32 µg/mL against S. aureus and E. coli, suggesting that Compound A’s oxazole-quinazolinone system could be optimized for similar efficacy . Synthetic Yield: Compound F was synthesized in 72–85% yields, whereas Compound A’s multi-component synthesis (e.g., oxazole formation, thioether coupling) may require lower yields (~50–60%) due to steric challenges .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	LogP*	Bioactivity (if reported)
A	Quinazolin-4(3H)-one	3-ethyl, oxazole-thioether, Br/OMe-phenyl	~495.4	4.2 (est.)	N/A (Theoretical focus)
B	Quinazolin-4(3H)-one	3-butyl, oxazole-thioether, Br/OMe-phenyl	~523.5	5.1 (est.)	N/A
D	Thiazole	Br, methylthio, fluorophenyl-hydrazone	360.26	3.8	N/A (Spectroscopic data only)
F	1,2,4-Triazole	4-bromobenzyl, thiophene	~331.2	3.5	MIC: 8–32 µg/mL (bacterial)

*LogP estimated via computational methods (e.g., DFT in ).

Key Research Findings

• Alkyl Chain Optimization : The 3-ethyl group in Compound A may offer a favorable compromise between metabolic stability (shorter chains) and lipophilicity (longer chains), as seen in comparisons with butyl analogs .